Cas no 396091-16-0 (3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione)
3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-{[(2S)-2,3-dihydroxypropyl]amino}phenyl)-4-(5-fluoro-1-methyl-1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
- 396091-16-0
- CS-0055702
- 3-(3-(((2S)-2,3-dihydroxypropyl)amino)phenyl)-4-(5-fluoro-1-methyl-1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
- GTPL3502
- (R,S)-3-(3-(2,3-dihydroxypropylamino)phenyl)-4-(5-fluoro-1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione
- SCHEMBL4320597
- 3-(3-(2,3-Dihydroxy-Propylamino)-Phenyl)-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione
- P12679
- PB25754
- BDBM50312990
- 3-(3-((2,3-Dihydroxypropyl)amino)phenyl)-4-(5-fluoro-1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione
- 3-[3-[(2,3-Dihydroxypropyl)amino]phenyl]-4-(5-fluoro-1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione
- Q27077921
- GSK Compound 34
- CHEMBL1082152
- SCHEMBL13956698
- 3-[3-(2,3-DIHYDROXY-PROPYLAMINO)-PHENYL]-4-(5-FLUORO-1-METHYL-1H-INDOL-3-YL)-PYRROLE-2,5-DIONE
- 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione
-
- Inchi: 1S/C22H20FN3O4/c1-26-10-17(16-8-13(23)5-6-18(16)26)20-19(21(29)25-22(20)30)12-3-2-4-14(7-12)24-9-15(28)11-27/h2-8,10,15,24,27-28H,9,11H2,1H3,(H,25,29,30)
- InChI Key: RPGZQOOZHIEPJW-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(=CN2C)C1C(NC(C=1C1C=CC=C(C=1)NCC(CO)O)=O)=O
Computed Properties
- Exact Mass: 409.14378429Da
- Monoisotopic Mass: 409.14378429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 104Ų
3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107928-50mg |
3-[3-(2,3-Dihydroxy-propylaMino)-phenyl]-4-(5-fluoro-1-Methyl-1H-indol-3-yl)-pyrrole-2,5-dione |
396091-16-0 | 95%+ | 50mg |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126342-50mg |
3-[3-[(2,3-Dihydroxypropyl)amino]phenyl]-4-(5-fluoro-1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione |
396091-16-0 | 98% | 50mg |
¥10080.00 | 2024-05-15 | |
| Ambeed | A536671-50mg |
3-(3-((2,3-Dihydroxypropyl)amino)phenyl)-4-(5-fluoro-1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione |
396091-16-0 | 95+% | 50mg |
$1392.0 | 2025-04-19 |
3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione
Introduction to 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione (CAS No. 396091-16-0)
3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This heterocyclic compound belongs to a class of molecules that are being extensively studied for their pharmacological properties. The presence of multiple functional groups, including hydroxyl groups, an amino group, a fluorine atom, and a pyrrole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.
The CAS number 396091-16-0 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione is characterized by its intricate arrangement of atoms and bonds, which contributes to its distinct chemical and biological properties. This compound has been the subject of several studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential.
Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The unique combination of functional groups in 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione makes it an intriguing molecule for further exploration. Researchers have been particularly interested in its potential as a pharmacological tool due to its ability to interact with various biological targets.
The fluorine atom in the molecule is a key feature that influences its reactivity and biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. In this context, the presence of a fluorinated indole ring in 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione suggests that it may exhibit potent pharmacological effects. This has led to its investigation as a potential lead compound for the development of new drugs.
Another significant feature of this compound is the presence of hydroxyl groups and an amino group. These functional groups can participate in various chemical reactions, including hydrogen bonding and ionic interactions, which are crucial for the binding of molecules to biological targets. The pyrrole ring further contributes to the complexity of this compound's structure, offering multiple sites for interaction with biological systems. These structural elements make 3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole -2,5-Dione a versatile molecule with potential applications in drug discovery.
In recent years, there has been growing interest in the development of multifunctional drugs that can target multiple pathways or receptors simultaneously. The unique structure of 3-[3-(2,3-Dihydroxy -Propylamino)-Phenyl]-4-(5 -Fluoro -1 -Methyl -1h -Indol -3 -Yl) -Pyrrole -2 ,5 -Dione makes it a candidate for such an approach. Its ability to interact with various biological targets suggests that it could be used to develop drugs with broad therapeutic effects. This has prompted researchers to explore its potential in treating a variety of diseases.
One area where this compound has shown promise is in the treatment of neurodegenerative disorders. The presence of an indole ring is particularly relevant here, as indole derivatives have been extensively studied for their potential neuroprotective properties. Studies have suggested that compounds containing indole moieties can modulate neurotransmitter systems and protect against neurotoxicity. The structural features of 3-[3-(2,3-Dihydroxy Propylamino) Phenyl] -4(5 -Fluoro -1 Methyl -1h Indol -3 Yl) Pyrrole -2 ,5 Dione make it a promising candidate for further investigation in this context.
Additionally, the compound's ability to interact with enzymatic targets has been explored in recent research. Enzymes play a critical role in many biological processes, and inhibiting or modulating their activity can lead to therapeutic benefits. The unique structure of 3-[33(23Dihydroxy Propylamino) Phenyl] -4(5 Fluoro 1 Methyl 1h Indol 31 Yl) Pyrrole -25 Dione suggests that it could interact with various enzymes involved in disease pathways. This has led to its investigation as a potential lead compound for enzyme inhibitors.
The synthesis and characterization of this compound have also been subjects of interest in synthetic chemistry research. The complex structure of 35[33(23Dihydroxy Propylamino) Phenyl]44(51 Fluoro 11 Methyl 11h Indol31 Yl) Pyrrole225 Dione presents challenges for synthetic chemists but also offers opportunities for innovation. Researchers have developed novel synthetic routes to access this molecule, which could be applied to other complex organic compounds as well. These advancements contribute to the broader field of organic synthesis and provide valuable tools for drug discovery.
In conclusion, 35[33(23Dihydroxy Propylamino) Phenyl]44(51 Fluoro11 Methyl11h Indol31 Yl) Pyrrole225 Dione (CAS No. 39609116) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an intriguing candidate for further exploration as a pharmacological tool. Recent studies have highlighted its potential applications in treating neurodegenerative disorders and developing enzyme inhibitors. The continued investigation into this compound promises to contribute valuable insights into drug discovery and development.
396091-16-0 (3-[3-(2,3-Dihydroxy-Propylamino)-Phenyl]-4-(5-Fluoro-1-Methyl-1h-Indol-3-Yl)-Pyrrole-2,5-Dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)